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Introduction

DPM-1001 is an orally bioavailable, potent, and highly selective copper chelator developed for
the treatment of diseases associated with copper overload, most notably Wilson's disease.[1]
[2] Wilson's disease is a rare genetic disorder caused by mutations in the ATP7B gene, which
impairs the body's ability to excrete excess copper, leading to its toxic accumulation in the liver,
brain, and other organs.[1][2][3] DPM-1001 has demonstrated the ability to lower copper levels
in both the liver and brain in preclinical models, promoting its excretion via feces.[1][2][3]

These application notes provide detailed protocols for the quantitative and qualitative
measurement of copper in biological samples, specifically liver and brain tissue, following
treatment with DPM-1001. The methodologies are based on the techniques used in the key
preclinical studies of DPM-1001 in the toxic milk (tx) mouse model of Wilson's disease.

Mechanism of Action of DPM-1001

DPM-1001, chemically identified as methyl 4-[7-hydroxy-10,13-dimethyl-3-({4-[(pyridin-2-
ylmethyl)amino]butyl}amino)hexadecahydro-1H-cyclopentala]phenanthren-17-yl] pentanoate,
utilizes a specific structural component, the N*-(pyridin-2-ylmethyl)butane-1,4-diamine tail, for
copper chelation.[1] A steroid moiety of the molecule confers its high selectivity for copper.[1][3]
By binding to excess copper, DPM-1001 forms a complex that is then excreted from the body,
thereby reducing copper-induced cellular toxicity.[1][2][3]
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Caption: Mechanism of DPM-1001 in Wilson's Disease.
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Data Presentation: Efficacy of DPM-1001 in a Mouse
Model

The following tables summarize the quantitative data on copper levels in liver and brain tissues
from the preclinical study of DPM-1001 in the toxic milk (tx) mouse model of Wilson's disease.
Data were obtained by Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Table 1. Copper Levels in Liver Tissue

Treatment Group Copper Concentration (pg/g dry weight)
Wild-Type (Control) ~25

Toxic Milk (tx) Mouse (Saline) ~ 250

Toxic Milk (tx) Mouse + DPM-1001 ~100

Data are approximated from graphical representations in Krishnan et al., Genes &
Development, 2018.[1][4]

Table 2: Copper Levels in Brain Tissue

Treatment Group Copper Concentration (pgl/g dry weight)
Wild-Type (Control) ~5

Toxic Milk (tx) Mouse (Saline) ~125

Toxic Milk (tx) Mouse + DPM-1001 ~75

Data are approximated from graphical representations in Krishnan et al., Genes &
Development, 2018.[1][4]

Experimental Protocols

Two primary methods are recommended for assessing copper levels in tissues following DPM-
1001 treatment: quantitative analysis using ICP-MS and qualitative histological analysis using

rhodanine staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Measuring Copper
Levels Following DPM-1001 Treatment]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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